Cas no 92945-56-7 (2-Methyl-6-propionylbenzoic acid)

• Product Name: 2-Methyl-6-propionylbenzoic acid
• CAS No: 92945-56-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5008369
• Update Time: 2025-04-23

2-Methyl-6-propionylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-propionylbenzoic acid
• 2-methyl-6-propanoylbenzoic acid
• 2-Methyl-6-propionylbenzoic acid

• Inchi： 1S/C11H12O3/c1-3-9(12)8-6-4-5-7(2)10(8)11(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： OAIFLPJJTMFLMJ-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-6-propionylbenzoic acid

2-Methyl-6-propionylbenzoic Acid (CAS No. 92945-56-7): A Comprehensive Overview

The compound 2-Methyl-6-propionylbenzoic Acid, identified by the CAS registry number 92945-56-7, is a significant organic molecule with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a methyl group and a propionyl substituent, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-Methyl-6-propionylbenzoic Acid. One of the most efficient approaches involves the Friedel-Crafts acylation reaction, where a methyl-substituted benzene ring undergoes acylation at the para position to introduce the propionyl group. This method has been optimized to achieve high yields and excellent regioselectivity, ensuring the production of pure compounds for downstream applications.

The structural features of 2-Methyl-6-propionylbenzoic Acid make it an ideal candidate for various chemical transformations. For instance, its benzoic acid group can be converted into esters or amides, expanding its utility in drug design and delivery systems. Additionally, the methyl and propionyl groups provide opportunities for further functionalization, such as alkylation or oxidation reactions, enabling the creation of more complex molecular architectures.

In terms of applications, 2-Methyl-6-propionylbenzoic Acid has shown promise in the development of bioactive compounds with potential therapeutic benefits. Recent studies have demonstrated its ability to act as a precursor in the synthesis of anti-inflammatory agents and antioxidants. For example, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond pharmaceutical applications, 2-Methyl-6-propionylbenzoic Acid has also found use in agrochemicals, particularly as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo various chemical reactions makes it a valuable component in the development of environmentally friendly agricultural products that are both effective and sustainable.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and behavior of 2-Methyl-6-propionylbenzoic Acid. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under different chemical conditions. These computational tools have also facilitated the design of novel derivatives with improved bioavailability and efficacy.

In conclusion, 2-Methyl-6-propionylbenzoic Acid (CAS No. 92945-56-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern synthetic chemistry, offering endless possibilities for innovation and discovery. As research continues to uncover new uses and properties of this compound, its role in advancing science and technology is expected to grow significantly.